Cas no 1021109-39-6 (2,4-difluoro-N-(furan-2-ylmethyl)aniline)

• Product Name: 2,4-difluoro-N-(furan-2-ylmethyl)aniline
• CAS No: 1021109-39-6
• MF: C₁₁H₉F₂NO
• MW: 209.192069768906
• CID: 4568121
• Update Time: 2025-05-20

2,4-difluoro-N-(furan-2-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-N-(furan-2-ylmethyl)aniline

• Inchi： 1S/C11H9F2NO/c12-8-3-4-11(10(13)6-8)14-7-9-2-1-5-15-9/h1-6,14H,7H2
• InChI Key： OALIULUYNXPDDL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 209.06522g/mol
• Monoisotopic Mass: 209.06522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.19g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,4-difluoro-N-(furan-2-ylmethyl)aniline

Professional Introduction to Compound with CAS No. 1021109-39-6 and Product Name: 2,4-difluoro-N-(furan-2-ylmethyl)aniline

Compound with the CAS number 1021109-39-6, identified by the product name 2,4-difluoro-N-(furan-2-ylmethyl)aniline, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of both fluorine and furan moieties in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

The molecular structure of 2,4-difluoro-N-(furan-2-ylmethyl)aniline consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, along with an N-(furan-2-ylmethyl) side chain. This configuration not only enhances the compound's lipophilicity but also introduces specific electronic and steric effects that can influence its biological activity. The fluorine atoms, known for their ability to modulate metabolic stability and binding affinity, play a crucial role in optimizing the pharmacokinetic profile of the compound.

In recent years, there has been a growing interest in developing novel fluorinated aromatic compounds for their potential as bioactive molecules. The incorporation of fluorine into pharmaceutical agents has been widely recognized for its ability to improve drug efficacy and reduce toxicity. For instance, fluoroaromatics have been successfully employed in the development of antiviral, anticancer, and anti-inflammatory drugs. The compound 2,4-difluoro-N-(furan-2-ylmethyl)aniline is no exception and holds promise in these therapeutic areas.

One of the most compelling aspects of 2,4-difluoro-N-(furan-2-ylmethyl)aniline is its structural versatility, which allows for further chemical modifications to tailor its biological properties. Researchers have been exploring various derivatives of this compound to enhance its pharmacological activity. For example, modifications at the furan ring or the aniline moiety can lead to compounds with improved binding affinity to target enzymes or receptors. Such structural optimization is essential for developing drugs that exhibit high selectivity and low systemic toxicity.

Recent studies have highlighted the potential of 2,4-difluoro-N-(furan-2-ylmethyl)aniline in addressing unmet medical needs. In particular, its ability to interact with biological targets has been investigated in the context of cancer therapy. Preliminary research suggests that this compound may inhibit key enzymes involved in tumor growth and progression. Additionally, its interaction with DNA repair pathways has been explored as a potential mechanism for enhancing chemotherapeutic efficacy. These findings underscore the importance of further investigating this compound in preclinical models.

The synthesis of 2,4-difluoro-N-(furan-2-ylmethyl)aniline presents unique challenges due to its complex molecular architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient construction of the desired molecular framework. These synthetic strategies not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

The pharmacokinetic properties of 2,4-difluoro-N-(furan-2-ylmethyl)aniline are another area of active investigation. Studies have shown that fluorinated aromatic compounds often exhibit favorable pharmacokinetic profiles due to their enhanced metabolic stability and lipophilicity. Understanding these properties is essential for predicting drug behavior in vivo and optimizing dosing regimens. Additionally, computational modeling techniques have been employed to predict how changes in molecular structure will affect pharmacokinetics, providing a rational basis for drug design.

From a regulatory perspective, the development of new pharmaceutical agents like 2,4-difluoro-N-(furan-2-ylmethyl)aniline must adhere to stringent guidelines to ensure safety and efficacy. Regulatory agencies require comprehensive data on chemical synthesis, toxicology, and clinical efficacy before approving a new drug. The journey from discovery to market approval is lengthy but essential for ensuring that patients receive safe and effective treatments.

In conclusion,1021109-39-6 (also known as 2,4-difluoro-N-(furan-2-ylmethyl)aniline) represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new applications for this compound,it is likely that it will play an important role in addressing various therapeutic challenges in the coming years.